Cas no 52763-26-5 (1,3-Benzenediol, 5-[4-(4-fluorophenyl)-1-methylbutyl]-)

• Product Name: 1,3-Benzenediol, 5-[4-(4-fluorophenyl)-1-methylbutyl]-
• CAS No: 52763-26-5
• MF: C₁₇H₁₉FO₂
• MW: 274.329968690872
• CID: 1584311
• PubChem ID: 20287904
• Update Time: 2025-04-21

1,3-Benzenediol, 5-[4-(4-fluorophenyl)-1-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[4-(4-fluorophenyl)-1-methylbutyl]-
• 5-[5-(4-fluorophenyl)pentan-2-yl]benzene-1,3-diol
• 2-(3,5-Dihydroxyphenyl)-5-(p-Fluorophenyl)Pentane
• SCHEMBL11332382
• DTXSID30604671
• 5-[5-(p-fluorophenyl)-2-pentyl]resorcinol
• 52763-26-5
• MTHCJSUSFLMSIS-UHFFFAOYSA-N
• 2-(3,5-dihydroxyphenyl)-5-(4-fluorophenyl)pentane

• Inchi： 1S/C17H19FO2/c1-12(14-9-16(19)11-17(20)10-14)3-2-4-13-5-7-15(18)8-6-13/h5-12,19-20H,2-4H2,1H3
• InChI Key： MTHCJSUSFLMSIS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCCC(C)C1C=C(C=C(C=1)O)O

Computed Properties

• Exact Mass: 274.13697
• Monoisotopic Mass: 274.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols